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Compound of Interest

Compound Name: 2-Isopropylbenzaldehyde

Cat. No.: B3021911 Get Quote

Essential Safety and Handling Guide for 2-
Isopropylbenzaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Isopropylbenzaldehyde in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.
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Property Value

Chemical Name 2-Isopropylbenzaldehyde

Synonyms 2-(Propan-2-yl)benzaldehyde

CAS Number 6502-22-3

Molecular Formula C₁₀H₁₂O

Molecular Weight 148.20 g/mol

Physical State Liquid

GHS Hazard Statements

Harmful if swallowed (H302), Causes skin

irritation (H315), Causes serious eye

damage/irritation (H318/H319), May cause

respiratory irritation (H335).[1][2]

Signal Word Warning.[1]

Hazard Pictograms

Summary of Hazards
2-Isopropylbenzaldehyde is classified as a hazardous chemical that can cause significant

irritation to the skin, eyes, and respiratory system.[1][2] Ingestion of this compound is harmful.

[1][2] Due to its corrosive nature, appropriate personal protective equipment (PPE) is

mandatory to prevent direct contact.

Operational Plan: Safe Handling and Storage
Adherence to the following step-by-step procedures is critical to ensure a safe laboratory

environment when working with 2-Isopropylbenzaldehyde.
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Engineering Controls
Ventilation: All handling of 2-Isopropylbenzaldehyde should be conducted in a well-

ventilated area. A certified chemical fume hood is required for all procedures that may

generate vapors or aerosols.

Eye Wash and Safety Shower: Ensure that a fully functional eyewash station and safety

shower are readily accessible in the immediate work area.[3]

Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling 2-Isopropylbenzaldehyde:

PPE Category Specification

Eye and Face Chemical safety goggles and a face shield.[3]

Hand

Chemically resistant gloves. Based on general

data for aldehydes, nitrile or butyl rubber gloves

are recommended. Regularly inspect gloves for

any signs of degradation or puncture.[4]

Body

A flame-retardant lab coat, fully buttoned, with

sleeves of sufficient length to prevent skin

exposure.[5]

Footwear
Closed-toe shoes made of a chemically

resistant material.

Respiratory

Under normal use conditions with adequate

engineering controls, respiratory protection is

not typically required.[3] If vapors cannot be

controlled at the source, a NIOSH-approved

respirator with an appropriate organic vapor

cartridge should be used.

Handling Procedures
Preparation: Before handling, review the Safety Data Sheet (SDS) and this guide. Ensure all

necessary PPE is in good condition and readily available.
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Dispensing: Handle 2-Isopropylbenzaldehyde in a chemical fume hood. Avoid direct

contact with skin, eyes, and clothing. Do not inhale vapors.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1] Keep

away from heat, sparks, and open flames.[3] The recommended storage temperature is 2-

8°C under an inert atmosphere.[1]

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[6]

Disposal Plan
Proper disposal of 2-Isopropylbenzaldehyde and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Spill Cleanup
In the event of a spill, follow these steps:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.

Contain: For small spills, absorb the liquid with an inert material such as vermiculite, dry

sand, or earth. Do not use combustible materials like sawdust.

Collect: Carefully collect the absorbed material and place it into a suitable, labeled container

for hazardous waste disposal.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All

cleaning materials should also be disposed of as hazardous waste.

PPE: Wear the appropriate PPE, including respiratory protection if necessary, throughout the

cleanup process.

Waste Disposal
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Containerization: Collect all waste containing 2-Isopropylbenzaldehyde, including

contaminated disposables, in a clearly labeled, sealed container.

Labeling: The waste container must be labeled as "Hazardous Waste" and include the full

chemical name "2-Isopropylbenzaldehyde".

Storage: Store the hazardous waste in a designated satellite accumulation area, away from

incompatible materials.

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety (EHS) office or a licensed hazardous waste disposal company. Do not dispose of

2-Isopropylbenzaldehyde down the drain or in the regular trash. Some jurisdictions may

allow for the deactivation of aldehyde waste to render it non-hazardous; consult your local

regulations and EHS office for approved procedures.

Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling 2-
Isopropylbenzaldehyde from preparation to disposal.
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Safe Handling Workflow for 2-Isopropylbenzaldehyde
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Caption: Workflow for handling 2-Isopropylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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